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molecular formula C12H15NO3 B8623326 Ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate

Ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate

Cat. No. B8623326
M. Wt: 221.25 g/mol
InChI Key: VOXYBFKDXLEHIL-UHFFFAOYSA-N
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Patent
US08822503B2

Procedure details

Silver carbonate (70 g) and methyl iodide (11.2 mL) were added to a solution of ethyl 5-cyclopropyl-6-hydroxypyridine-2-carboxylate (12.4 g) in chloroform (250 mL), and the mixture was stirred at 60° C. for eight hours. The reaction solution was filtered through celite, and then the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1→4:1) to give ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate (13.05 g, 99%) as a colorless oil.
Name
methyl iodide
Quantity
11.2 mL
Type
reactant
Reaction Step One
Name
ethyl 5-cyclopropyl-6-hydroxypyridine-2-carboxylate
Quantity
12.4 g
Type
reactant
Reaction Step One
Name
chloroform
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Silver carbonate
Quantity
70 g
Type
catalyst
Reaction Step One
Name
ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate
Yield
99%

Identifiers

REACTION_CXSMILES
[CH3:1]I.[CH:3]1([C:6]2[CH:7]=[CH:8][C:9]([C:13]([O:15][CH2:16][CH3:17])=[O:14])=[N:10][C:11]=2[OH:12])[CH2:5][CH2:4]1>C(Cl)(Cl)Cl.C(=O)([O-])[O-].[Ag+2]>[CH:3]1([C:6]2[CH:7]=[CH:8][C:9]([C:13]([O:15][CH2:16][CH3:17])=[O:14])=[N:10][C:11]=2[O:12][CH3:1])[CH2:4][CH2:5]1 |f:3.4|

Inputs

Step One
Name
methyl iodide
Quantity
11.2 mL
Type
reactant
Smiles
CI
Name
ethyl 5-cyclopropyl-6-hydroxypyridine-2-carboxylate
Quantity
12.4 g
Type
reactant
Smiles
C1(CC1)C=1C=CC(=NC1O)C(=O)OCC
Name
chloroform
Quantity
250 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
Silver carbonate
Quantity
70 g
Type
catalyst
Smiles
C([O-])([O-])=O.[Ag+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 60° C. for eight hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction solution was filtered through celite
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1→4:1)

Outcomes

Product
Details
Reaction Time
 8 h
Name
ethyl 5-cyclopropyl-6-methoxypyridine-2-carboxylate
Type
product
Smiles
C1(CC1)C=1C=CC(=NC1OC)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 13.05 g
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.